N~1~-(2,6-dimethylphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl-[(4-fluorophenyl)methyl]amino]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H23FN2O3S/c1-17-7-6-8-18(2)23(17)25-22(27)16-26(15-19-11-13-20(24)14-12-19)30(28,29)21-9-4-3-5-10-21/h3-14H,15-16H2,1-2H3,(H,25,27)
• InChI Key: LMBLKKYNOOOLLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN(CC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C23H23FN2O3S
• Molecular Weight: 426.5 g/mol

Description

N~1~-(2,6-dimethylphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide, also known as DFG-16, is a novel chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. DFG-16 is a glycine derivative that has been synthesized using a unique method and has shown promising results in several studies.

Mechanism of Action

N~1~-(2,6-dimethylphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide works by binding to specific receptors in the brain and inhibiting the activity of certain enzymes. It has been shown to increase the levels of glycine in the brain, which has a positive effect on several neurological disorders. This compound has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of several diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of glycine in the brain, which has a positive effect on several neurological disorders. This compound has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of several diseases.

Advantages and Limitations for Lab Experiments

N~1~-(2,6-dimethylphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide has several advantages for use in lab experiments. It is a novel compound that has not been extensively studied, which makes it an attractive target for research. This compound has also been shown to have promising results in several studies, which makes it a potential candidate for further research. However, there are also limitations to the use of this compound in lab experiments. It is a complex compound that requires a multi-step synthesis process, which may make it difficult to obtain in large quantities. Additionally, the mechanism of action of this compound is not fully understood, which may make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the study of N~1~-(2,6-dimethylphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide. One potential area of research is the development of new synthesis methods that are more efficient and scalable. Another area of research is the investigation of the mechanism of action of this compound, which may provide insights into its potential use in the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, which may pave the way for its use in clinical settings.

Scientific Research Applications

N~1~-(2,6-dimethylphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential use in various fields of research. It has been shown to have promising results in the treatment of several diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied as a potential inhibitor of several enzymes such as glycine transporter 1, which is involved in the regulation of glycine levels in the brain.